Ezh2-in-3
Ezh2-in-3
EZH2-IN-3 is an EZH2 and EZH1 inhibitor with selective impact on diffuse large B cell lymphoma cell growth.
Brand Name:
Vulcanchem
CAS No.:
1377997-28-8
VCID:
VC0527693
InChI:
InChI=1S/C27H28ClN5O2/c1-26(2)13-19(14-27(3,4)33-26)32-25(34)17-8-9-24(22(28)12-17)35-23-7-5-6-20(21(23)15-29)18-10-11-30-31-16-18/h5-12,16,19,33H,13-14H2,1-4H3,(H,32,34)
SMILES:
CC1(CC(CC(N1)(C)C)NC(=O)C2=CC(=C(C=C2)OC3=CC=CC(=C3C#N)C4=CN=NC=C4)Cl)C
Molecular Formula:
C27H28ClN5O2
Molecular Weight:
490.0
Ezh2-in-3
CAS No.: 1377997-28-8
Cat. No.: VC0527693
Molecular Formula: C27H28ClN5O2
Molecular Weight: 490.0
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | EZH2-IN-3 is an EZH2 and EZH1 inhibitor with selective impact on diffuse large B cell lymphoma cell growth. |
|---|---|
| CAS No. | 1377997-28-8 |
| Molecular Formula | C27H28ClN5O2 |
| Molecular Weight | 490.0 |
| IUPAC Name | 3-chloro-4-(2-cyano-3-pyridazin-4-ylphenoxy)-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzamide |
| Standard InChI | InChI=1S/C27H28ClN5O2/c1-26(2)13-19(14-27(3,4)33-26)32-25(34)17-8-9-24(22(28)12-17)35-23-7-5-6-20(21(23)15-29)18-10-11-30-31-16-18/h5-12,16,19,33H,13-14H2,1-4H3,(H,32,34) |
| Standard InChI Key | XLRMULHWFRKNQV-UHFFFAOYSA-N |
| SMILES | CC1(CC(CC(N1)(C)C)NC(=O)C2=CC(=C(C=C2)OC3=CC=CC(=C3C#N)C4=CN=NC=C4)Cl)C |
| Appearance | Solid powder |
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